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Compound of Interest

Compound Name: 2-Sulfobenzoic acid hydrate

Cat. No.: B046035

An In-depth Technical Guide to 2-Sulfobenzoic
Acid Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Sulfobenzoic acid hydrate, a
versatile organic compound with applications spanning chemical synthesis, analytical
chemistry, and industrial processes. This document details its chemical and physical properties,
outlines key experimental protocols for its synthesis and analysis, and illustrates its synthetic
lineage.

Core Chemical Identifiers and Properties

2-Sulfobenzoic acid is a hygroscopic compound that readily forms a hydrate. It is characterized
by the presence of both a carboxylic acid and a sulfonic acid functional group on a benzene
ring.
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Identifier Value Reference
CAS Number 123333-68-6

Molecular Formula C7HsO0s6S

Molecular Weight 220.20 g/mol

IUPAC Name 2-sulfobenzoic acid;hydrate

Hydronium hydrogen 2-
Synonyms sulfobenzoate, Benzoic acid,

2-sulfo-, monohydrate

A summary of its key physicochemical properties is provided below.

Property Value Reference

White to pale cream or pale

Appearance _
grey crystalline powder

Melting Point 66-73 °C (clear melt)

N ) 568.6 °C at 760 mmHg

Boiling Point [1]
(anhydrous)

Flash Point 297.7 °C (anhydrous) [1]

- Soluble in water and alcohol,
Solubility

insoluble in ether.

>97.5 to £102.5% (Aqueous

Purity (Assa
Y Y) acid-base Titration)

Water Content <22.0% (Karl Fischer Titration)

Synthesis and Purification

The synthesis of 2-sulfobenzoic acid is typically achieved through the sulfonation of benzoic
acid. The hydrate can be obtained by crystallization from water. A common precursor in related
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syntheses is o-sulfobenzoic anhydride, which can be prepared from acid ammonium o-
sulfobenzoate.

Experimental Protocol: Preparation of Acid Ammonium
o-Sulfobenzoate from Saccharin

This protocol outlines the synthesis of a key intermediate for producing 2-sulfobenzoic acid
derivatives.

Materials:

o-Sulfobenzoic imide ("saccharin insoluble™)

Concentrated hydrochloric acid (sp. gr. 1.19)

Distilled water

e Ice

Procedure:

In a 12-L flask equipped with a stirrer and reflux condenser, combine 188 g (1 mole) of o-
sulfobenzoic imide, 565 cc of distilled water, and 188 g of concentrated hydrochloric acid.[2]

 Boil the mixture with continuous stirring until all the solid has dissolved, which typically takes
2.5 to 3 hours.[2]

e Add a second 188 g portion of o-sulfobenzoic imide to the solution.[2]

» Continue to heat and stir the mixture until a clear solution is once again obtained
(approximately 1.5 to 2 hours).[2]

» Pour the hot solution into a crock and allow it to cool, promoting crystallization.[2]

o Collect the resulting crystals using a suction funnel and wash them with ice-cold distilled
water to remove residual hydrochloric acid.[2]
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e Dry the crystals. The mother liquor and washings can be concentrated under reduced
pressure to yield a second crop of crystals.[2]

Experimental Protocol: Purification of 2-Sulfobenzoic
Acid

A standard method for purifying 2-sulfobenzoic acid is through recrystallization.
Materials:

e Crude 2-sulfobenzoic acid

« Distilled water

Procedure:

 Dissolve the crude 2-sulfobenzoic acid in a minimum amount of hot distilled water.

 Allow the solution to cool slowly to room temperature, then place it in an ice bath to
maximize crystal formation.

o Collect the purified crystals by filtration and dry them. The S-benzylisothiuronium salt of the
acid has a melting point of 205.5-206.5°C when crystallized from aqueous ethanol, which
can be used for characterization.

Synthetic Relationships and Pathways

The following diagram illustrates the synthetic relationship between key compounds in the
preparation of 2-sulfobenzoic acid and its anhydride.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV1P0014
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Pathway of 2-Sulfobenzoic Acid Derivatives
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Caption: Synthetic pathway from saccharin to 2-sulfobenzoic acid hydrate.
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Applications in Research and Development

2-Sulfobenzoic acid and its derivatives are valuable reagents in various scientific and industrial
fields.

Chemical Synthesis:

o Dye Manufacturing: The sulfonic acid group enhances the water solubility of dyes, making 2-
sulfobenzoic acid a useful intermediate in the synthesis of sulfonaphthalein indicators and
other colorants.

¢ Organic Synthesis: It serves as a catalyst or ligand in reactions such as esterification and
redox reactions. Its anhydride is a reactive intermediate used to introduce the o-sulfobenzoyl
group into molecules.[3]

Pharmaceutical Development:

e Drug Intermediates: 2-Sulfobenzoic anhydride is employed in the preparation of
sulfonamide-based drugs.

Analytical Chemistry:

o Derivatization Reagent: 2-Sulfobenzoic anhydride is used for the derivatization of phenols
and alcohols to facilitate their detection by mass spectrometry.[4] This process converts
hydroxyl groups into sulfonic acid groups, which are readily ionized.[4]

Environmental Science:

o Heavy Metal Remediation: The compound can form complexes with metal ions, making it
effective in the removal of heavy metals from wastewater.

Signaling Pathways

Currently, there is no significant body of research indicating that 2-sulfobenzoic acid hydrate
is directly involved in biological signaling pathways. Its primary role in the scientific literature is
that of a chemical intermediate, analytical reagent, and industrial compound rather than a
modulator of cellular signaling.
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Safety and Handling

2-Sulfobenzoic acid hydrate is classified as a corrosive solid. It can cause severe skin burns
and serious eye damage.[5] Appropriate personal protective equipment, including gloves,
goggles, and protective clothing, should be worn when handling this chemical. All work should
be conducted in a well-ventilated area or under a fume hood. In case of contact with skin or
eyes, rinse immediately with plenty of water and seek medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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